Cas no 1199215-81-0 (5-Bromo-3-cyclobutyl-1H-1,2,4-triazole)

• Product Name: 5-Bromo-3-cyclobutyl-1H-1,2,4-triazole
• CAS No: 1199215-81-0
• MF: C₆H₈BrN₃
• MW: 202.051819801331
• MDL: MFCD13188620
• CID: 1069323
• PubChem ID: 45791276
• Update Time: 2025-10-05

5-Bromo-3-cyclobutyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-cyclobutyl-1H-1,2,4-triazole
• 3-bromo-5-cyclobutyl-2H-1,2,4-triazole
• Ambcb4036058
• FT-0683561
• I14-26213
• KB-245095
• MolPort-008-154-144
• EN300-7121198
• 3-bromo-5-cyclobutyl-1H-1,2,4-triazole
• 1199215-81-0
• ALBB-012343
• MFCD13188620
• LS-03863
• DTXSID00672504
• AT12515
• 1H-1,2,4-triazole, 5-bromo-3-cyclobutyl-
• 3-bromo-5-cyclobutyl-4H-1,2,4-triazole
• AKOS005173625
• 5-bromo-3-cyclobutyl-1H-1,2,4-triazole(SALTDATA: FREE)

• MDL： MFCD13188620
• Inchi： 1S/C6H8BrN3/c7-6-8-5(9-10-6)4-2-1-3-4/h4H,1-3H2,(H,8,9,10)
• InChI Key： PKUQNTOHSIUTIW-UHFFFAOYSA-N
• SMILES： BrC1=NNC(C2CCC2)=N1

Computed Properties

• Exact Mass: 200.99016g/mol
• Monoisotopic Mass: 200.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 41.6Ų

5-Bromo-3-cyclobutyl-1H-1,2,4-triazole Security Information

• HazardClass：IRRITANT

Additional information on 5-Bromo-3-cyclobutyl-1H-1,2,4-triazole

Introduction to 5-Bromo-3-cyclobutyl-1H-1,2,4-triazole (CAS No. 1199215-81-0)

5-Bromo-3-cyclobutyl-1H-1,2,4-triazole (CAS No. 1199215-81-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,4-triazoles, which are known for their diverse biological activities and potential therapeutic applications. The presence of a bromine atom and a cyclobutyl group in its structure imparts unique chemical and biological properties, making it a valuable candidate for various research and development initiatives.

The chemical structure of 5-Bromo-3-cyclobutyl-1H-1,2,4-triazole is characterized by a 1,2,4-triazole ring with a bromine substituent at the 5-position and a cyclobutyl group at the 3-position. The bromine atom is known to enhance the lipophilicity of the molecule, which can influence its pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). The cyclobutyl group, on the other hand, adds structural rigidity and can affect the compound's conformational flexibility and binding affinity to biological targets.

In recent years, 5-Bromo-3-cyclobutyl-1H-1,2,4-triazole has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its activity against various enzymes and receptors. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are crucial enzymes involved in cell signaling pathways. This property makes it a promising candidate for the development of targeted therapies for diseases such as cancer and inflammatory disorders.

Additionally, 5-Bromo-3-cyclobutyl-1H-1,2,4-triazole has been evaluated for its antimicrobial properties. Studies have demonstrated that it possesses significant antibacterial activity against both Gram-positive and Gram-negative bacteria. This broad-spectrum activity suggests that it could be further optimized for use in combating multidrug-resistant bacterial infections, a growing global health concern.

The pharmacological profile of 5-Bromo-3-cyclobutyl-1H-1,2,4-triazole has also been explored in preclinical models. In vitro and in vivo studies have shown that it exhibits good bioavailability and stability under physiological conditions. These properties are essential for ensuring that the compound can effectively reach its target site in the body and exert its intended therapeutic effects.

In terms of safety and toxicity, preliminary studies have indicated that 5-Bromo-3-cyclobutyl-1H-1,2,4-triazole has a favorable safety profile at therapeutic doses. However, further investigations are necessary to fully understand its long-term effects and potential side effects. Ongoing research is focused on optimizing the compound's structure to enhance its efficacy while minimizing any adverse reactions.

The synthetic route for preparing 5-Bromo-3-cyclobutyl-1H-1,2,4-triazole involves several well-established chemical reactions. Typically, the synthesis begins with the formation of a 3-cyclobutylpropionitrile intermediate, which is then converted into the desired triazole derivative through a series of steps including cyclization and bromination. The modular nature of this synthetic pathway allows for easy modification of the substituents on the triazole ring, facilitating the exploration of structure-activity relationships (SAR) studies.

In conclusion, 5-Bromo-3-cyclobutyl-1H-1,2,4-triazole (CAS No. 1199215-81-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Continued research into this compound is expected to yield valuable insights into its mechanisms of action and potential clinical uses.